N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13N5O4S/c1-21-13-16-11(17-14(18-13)22-2)7-15-12(20)8-6-9(23-19-8)10-4-3-5-24-10/h3-6H,7H2,1-2H3,(H,15,20)
• InChI Key: UFBHMBBWFSPHPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)CNC(=O)C2=NOC(=C2)C3=CC=CS3)OC
• Molecular Formula: C14H13N5O4S
• Molecular Weight: 347.35 g/mol

Description

N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H13N5O4S and its molecular weight is 347.35. The purity is usually 95%.
BenchChem offers high-quality N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds related to N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide have been synthesized and evaluated for their chemical properties and potential applications. For instance, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride, a similar compound, has shown efficiency as a condensing agent leading to the formation of amides and esters under practical conditions, suggesting its utility in organic synthesis and pharmaceutical compound development (Kunishima et al., 1999).

Biological Activities

The structure of N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide suggests potential biological activity. Studies on similar compounds have demonstrated various biological activities, including anti-inflammatory and analgesic properties. For example, novel pyrazole derivatives have been synthesized and shown to possess significant anti-inflammatory activity with minimum ulcerogenic activity, indicating the therapeutic potential of such compounds in managing inflammation with reduced side effects (El‐Hawash & El-Mallah, 1998).

Application in Material Science

Compounds with triazine and isoxazole moieties have been explored for their applications in material science, including the synthesis of novel polymers and materials with specific properties. The incorporation of triazine rings into polymeric structures, for example, has been reported to enhance thermal stability and mechanical properties, suggesting the potential use of N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide in the development of new materials (Pal et al., 2005).

Antimicrobial and Herbicidal Activities

Furthermore, compounds containing triazine and isoxazole groups have been investigated for their antimicrobial and herbicidal activities. Research on similar compounds has shown promising results in controlling harmful microorganisms and weeds, indicating potential agricultural and pharmaceutical applications (Fu-b, 2014).